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Compound of Interest

Compound Name: Merphos

Cat. No.: B029040 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal protocols for laboratory personnel

working with Merphos. Adherence to these procedures is essential to minimize exposure risks

and ensure a safe research environment. Merphos is an organophosphate compound that

requires careful handling due to its potential health hazards.

Hazard Identification and Personal Protective
Equipment (PPE)
Merphos is recognized as a skin irritant and is harmful if swallowed. Prolonged or repeated

exposure may cause damage to organs. Therefore, the use of appropriate Personal Protective

Equipment (PPE) is mandatory to prevent exposure. The selection of PPE should be based on

a thorough risk assessment of the specific laboratory procedures being performed.

Recommended Personal Protective Equipment:
Hand Protection: Chemical-resistant gloves are essential. While specific permeation data for

Merphos is not readily available, it is advisable to use gloves effective against

organophosphates, such as nitrile or butyl rubber.[1] Always inspect gloves for any signs of

degradation or puncture before use.

Eye Protection: Tightly fitting safety goggles or a full-face shield are necessary to protect

against splashes and potential vapor exposure.
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Skin and Body Protection: A laboratory coat or a chemical-resistant apron must be worn to

protect against skin contact.

Respiratory Protection: All work with Merphos should be conducted in a certified chemical

fume hood to minimize inhalation of any dust or vapors.[1] If there is a potential for exposure

limits to be exceeded, a NIOSH-approved respirator with appropriate cartridges for organic

vapors should be used.

Quantitative Exposure Limits
There are no established specific occupational exposure limits (e.g., OSHA PEL, NIOSH REL,

ACGIH TLV) for Merphos (CAS 150-50-5). The data presented below is for other related

compounds and should be used for reference purposes only, highlighting the need for cautious

handling of organophosphates.

Parameter Value Chemical
Issuing
Organization

Recommended

Exposure Limit (REL)

- TWA

10 mg/m³ Ronnel NIOSH

Permissible Exposure

Limit (PEL) - TWA
15 mg/m³ Ronnel OSHA

Recommended

Exposure Limit (REL)

- TWA

0.5 mg/m³ (skin) EPN NIOSH

Permissible Exposure

Limit (PEL) - TWA
0.5 mg/m³ (skin) EPN OSHA

TWA: Time-Weighted Average

Operational Plan: Step-by-Step Guidance
A systematic approach to handling Merphos is crucial for laboratory safety. The following

workflow outlines the key steps from preparation to disposal.
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Experimental Workflow Diagram
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Don PPE Correctly
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Dispose of Waste per Regulations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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